Cas no 2154341-37-2 (3-4-(2-methylphenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione)

• Product Name: 3-4-(2-methylphenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione
• CAS No: 2154341-37-2
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 5673347
• PubChem ID: 138467549
• Update Time: 2023-11-25

3-4-(2-methylphenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-methylphenyl)-1H-1,2,3-triazol-1-yl]piperidine-2,6-dione
• 2154341-37-2
• EN300-26682823
• SCHEMBL20812705
• 3-4-(2-methylphenyl)-1H-1,2,3-triazol-1-ylpiperidine-2,6-dione

• Inchi： 1S/C14H14N4O2/c1-9-4-2-3-5-10(9)11-8-18(17-16-11)12-6-7-13(19)15-14(12)20/h2-5,8,12H,6-7H2,1H3,(H,15,19,20)
• InChI Key： PBCFQRZMZUJARH-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C=C(C2C=CC=CC=2C)N=N1

Computed Properties

• Exact Mass: 270.11167570g/mol
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.9Ų